Cas no 1002933-27-8 (N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide)

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide structure
1002933-27-8 structure
Product Name:N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
CAS No:1002933-27-8
MF:C14H19N5O2
MW:289.332962274551
CID:5799248
Update Time:2025-07-10

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-methyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]pentanamide
    • N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
    • Inchi: 1S/C14H19N5O2/c1-4-5-6-12(20)16-11-7-10(3)18-19(11)14-15-9(2)8-13(21)17-14/h7-8H,4-6H2,1-3H3,(H,16,20)(H,15,17,21)
    • InChI Key: MSPAEDGBNDZALD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=NN1C1NC(C)=CC(=O)N=1)(=O)CCCC

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2215-0005-2μmol
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2215-0005-5μmol
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2215-0005-10μmol
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2215-0005-20μmol
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2215-0005-1mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2215-0005-2mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2215-0005-3mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2215-0005-4mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2215-0005-5mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2215-0005-10mg
N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide
1002933-27-8 90%+
10mg
$79.0 2023-05-16

Additional information on N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide (CAS No. 1002933-27-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide (CAS No. 1002933-27-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide consists of a pyrazole ring linked to a pyrimidine moiety, with additional functional groups that contribute to its pharmacological properties. The presence of these functional groups allows for a wide range of interactions with biological targets, making it a versatile candidate for drug development.

Recent research has highlighted the potential of N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes and pathways involved in the inflammatory response. For instance, it has been demonstrated to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial mediators of inflammation.

In addition to its anti-inflammatory properties, N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic profile of N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]pentanamide has been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Furthermore, its low toxicity and high selectivity for target cells enhance its safety profile and reduce the risk of adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[3-methyl-1-(4-methyl-6-oxydihydro-pyrimidinone)-1H-pyrazol]-5-yloxy)pentanamide in human subjects. Preliminary results from phase I trials have been promising, with no significant safety concerns reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, N-[3-methyl-{4-methyl}-pyrimidinone)-{pyrazol}-5-yloxy)pentanamide (CAS No. 1002933-{27}-{8}) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for its future use in clinical practice.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD